Cas no 1803891-16-8 (5-Cyano-6-formyl-1H-benzimidazole)

• Product Name: 5-Cyano-6-formyl-1H-benzimidazole
• CAS No: 1803891-16-8
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 4825467
• Update Time: 2025-05-19

5-Cyano-6-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-6-formyl-1H-benzimidazole

• Inchi： 1S/C9H5N3O/c10-3-6-1-8-9(12-5-11-8)2-7(6)4-13/h1-2,4-5H,(H,11,12)
• InChI Key： BVMRCUBTMRFSBU-UHFFFAOYSA-N
• SMILES： O=CC1C(C#N)=CC2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 0.7
• Topological Polar Surface Area: 69.5

Additional information on 5-Cyano-6-formyl-1H-benzimidazole

Introduction to 5-Cyano-6-formyl-1H-benzimidazole (CAS No. 1803891-16-8)

5-Cyano-6-formyl-1H-benzimidazole is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1803891-16-8, this compound represents a versatile scaffold for the development of novel bioactive molecules. The benzimidazole core, characterized by its fused benzene and imidazole rings, is well-documented for its pharmacological properties, making it a cornerstone in the synthesis of drugs targeting various diseases. The presence of both cyano and formyl functional groups in this molecule introduces unique reactivity, enabling diverse chemical transformations that are pivotal for drug discovery.

The 5-cyano group contributes to the electron-withdrawing nature of the molecule, which can influence its interaction with biological targets. This feature is particularly valuable in designing molecules with enhanced binding affinity and selectivity. On the other hand, the 6-formyl group serves as a reactive handle for further derivatization, allowing chemists to introduce additional functional moieties through condensation, oxidation, or reduction reactions. These chemical handles are instrumental in tailoring the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

In recent years, 5-Cyano-6-formyl-1H-benzimidazole has been extensively studied for its potential applications in the development of antiviral, anticancer, and anti-inflammatory agents. The benzimidazole scaffold is known to exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, studies have demonstrated its efficacy in targeting enzymes such as dihydrofolate reductase (DHFR) and topoisomerases, which are critical in cancer cell proliferation. The cyano and formyl groups play a crucial role in modulating the binding interactions with these targets, thereby enhancing the therapeutic potential of the compound.

One of the most compelling aspects of 5-Cyano-6-formyl-1H-benzimidazole is its role as a key intermediate in synthesizing more complex drug molecules. Researchers have leveraged this compound to develop novel inhibitors with improved pharmacological profiles. For example, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and proteases associated with chronic inflammatory diseases. The ability to functionalize both the cyano and formyl positions allows for fine-tuning of molecular properties such as solubility, metabolic stability, and target specificity.

The synthesis of 5-Cyano-6-formyl-1H-benzimidazole typically involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include condensation reactions between appropriately substituted benzamides or hydrazines with formylating agents, followed by cyanation to introduce the cyano group. These synthetic strategies not only showcase the compound's utility as a building block but also demonstrate its compatibility with modern synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Cyano-6-formyl-1H-benzimidazole's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying optimal conformations for drug design. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries derived from this scaffold. Such integrative strategies are crucial for accelerating the discovery of novel therapeutic agents.

The pharmaceutical industry has recognized the importance of heterocyclic compounds like 5-Cyano-6-formyl-1H-benzimidazole due to their diverse biological activities and synthetic tractability. Companies are investing heavily in research programs aimed at exploring new derivatives of this scaffold for treating various diseases. The growing interest underscores the compound's potential as a lead molecule or intermediate in drug development pipelines.

In conclusion, 5-Cyano-6-formyl-1H-benzimidazole (CAS No. 1803891-16-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules targeting a wide range of diseases. As research continues to uncover new applications for this compound, it is expected to remain at the forefront of medicinal chemistry innovation.